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Compound of Interest

Compound Name: 1,2,3-Tribromopropane

Cat. No.: B147538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of 1,2,3-tribromopropane's performance in

flame retardant formulations, offering a comparative analysis with common alternative flame

retardants. The information is supported by experimental data from standardized fire safety

tests to inform material selection and formulation.

Introduction to 1,2,3-Tribromopropane as a Flame
Retardant
1,2,3-Tribromopropane is a brominated organic compound that has been utilized as a flame

retardant in various materials, including plastics and textiles.[1][2] Its mechanism of action is

characteristic of halogenated flame retardants, operating primarily in the gas phase during

combustion. When exposed to the high temperatures of a fire, the carbon-bromine bonds in

1,2,3-tribromopropane break, releasing bromine radicals. These radicals interfere with the

chain reactions of combustion in the flame, effectively quenching the fire.[3]

Comparative Performance Data
A direct comparison of the flame retardant efficacy of 1,2,3-tribromopropane with other

alternatives is challenging due to the limited availability of specific quantitative performance

data for this compound in public literature. However, this guide provides a framework for

comparison by presenting typical performance data for various classes of alternative flame
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retardants. Researchers can use this information as a benchmark when evaluating their own

formulations containing 1,2,3-tribromopropane.

Table 1: Illustrative Flame Retardant Performance Data of Alternatives in Various Polymer

Matrices
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like UL-
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Note: This table presents illustrative data from various sources and is intended for comparative

purposes. The performance of a flame retardant is highly dependent on the specific polymer,

loading level, and presence of other additives.

Experimental Protocols
To ensure accurate and reproducible evaluation of flame retardant performance, standardized

testing methodologies are crucial. The following are detailed protocols for key flammability

tests.

Limiting Oxygen Index (LOI) Test
Standard: ASTM D2863

Principle: This test determines the minimum concentration of oxygen in a flowing mixture of

oxygen and nitrogen that is required to just support the flaming combustion of a material under

specified test conditions. A higher LOI value indicates better flame retardancy.

Apparatus:

A vertical, heat-resistant glass column.

A means to control and measure the flow of oxygen and nitrogen into the column.
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A sample holder to position the test specimen vertically within the column.

An igniter to initiate combustion.

Procedure:

A test specimen of specified dimensions is placed vertically in the glass column.

A mixture of oxygen and nitrogen is introduced at the bottom of the column at a controlled

flow rate.

The top edge of the specimen is ignited.

The oxygen concentration in the gas mixture is systematically varied until the minimum

concentration that supports sustained combustion for a specified time or over a specified

length of the specimen is determined.

UL 94 Vertical Burn Test
Standard: UL 94

Principle: This test assesses the self-extinguishing characteristics of a vertically oriented plastic

specimen after the application of a controlled flame.

Apparatus:

A test chamber, free from drafts.

A Bunsen burner with a specified barrel diameter.

A clamp to hold the specimen vertically.

A layer of dry absorbent surgical cotton placed below the specimen.

Procedure:

A rectangular bar specimen of the material with specified dimensions is clamped vertically.
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A calibrated flame is applied to the bottom edge of the specimen for 10 seconds and then

removed. The afterflame time is recorded.

Immediately after the flaming combustion ceases, the flame is reapplied for another 10

seconds, and the afterflame and afterglow times are recorded.

Any dripping of flaming particles that ignite the cotton patch placed below the specimen is

noted.

Materials are classified as V-0, V-1, or V-2 based on the flaming time, glowing time, and

whether flaming drips ignite the cotton. A V-0 classification indicates the best performance.[9]

[10]

Cone Calorimetry
Standard: ISO 5660

Principle: This is a bench-scale test that measures the heat release rate (HRR) and other

combustion parameters of a material when exposed to a controlled level of radiant heat.

Apparatus:

A conical radiant heater.

A specimen holder and load cell to measure mass loss.

An exhaust system with instrumentation to measure gas flow rate, oxygen concentration,

carbon monoxide, and carbon dioxide.

A spark igniter.

Procedure:

A 100mm x 100mm specimen is placed horizontally under the conical radiant heater.

The sample is exposed to a specific heat flux (e.g., 35 or 50 kW/m²).

The spark igniter is used to ignite the flammable gases evolved from the sample.
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Throughout the test, the following parameters are continuously measured:

Time to Ignition (TTI): The time it takes for the material to ignite.

Heat Release Rate (HRR): The rate at which heat is released during combustion. The

peak HRR (pHRR) is a key indicator of fire intensity.

Total Heat Release (THR): The total amount of heat released throughout the test.

Mass Loss Rate (MLR): The rate at which the material loses mass during combustion.

Smoke Production Rate (SPR): The rate at which smoke is generated.

Signaling Pathways and Experimental Workflows
To further clarify the processes and comparisons discussed, the following diagrams have been

generated using Graphviz (DOT language).

Experimental Workflow for Flame Retardant Evaluation

Material Formulation
(Polymer + Flame Retardant)

Specimen Preparation
(e.g., Injection Molding)

LOI Test
(ASTM D2863)

UL 94 Test

Cone Calorimetry
(ISO 5660)

Data Analysis & Comparison

Click to download full resolution via product page

Figure 1: Experimental workflow for evaluating flame retardant effectiveness.
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Figure 2: Logical relationship for comparing flame retardant alternatives.
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Figure 3: Flame retardant mechanisms of brominated vs. phosphorus-based compounds.

Conclusion
While 1,2,3-tribromopropane is known to function as a flame retardant through a gas-phase

mechanism, a comprehensive, data-driven comparison with leading alternatives is hindered by

the lack of publicly available quantitative performance data. The experimental protocols and

comparative data for alternative flame retardants provided in this guide offer a valuable

framework for researchers to conduct their own evaluations. By employing standardized testing

methods, a clearer understanding of the performance of 1,2,3-tribromopropane in various
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formulations can be achieved, enabling informed decisions in material development and

ensuring fire safety. Further research and publication of performance data for 1,2,3-
tribromopropane are encouraged to facilitate a more direct and thorough comparative

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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